Cas no 921895-63-8 (3-chloro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide)

• Product Name: 3-chloro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide
• CAS No: 921895-63-8
• MF: C₂₂H₂₆ClN₃O₂
• MW: 399.913744449615
• CID: 5833556
• PubChem ID: 16812660
• Update Time: 2025-06-26

3-chloro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]benzamide
• 3-chloro-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzamide
• 3-chloro-N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]benzamide
• F2291-0281
• AKOS024636263
• 921895-63-8
• 3-chloro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide

• Inchi： 1S/C22H26ClN3O2/c1-25-8-7-17-13-16(5-6-20(17)25)21(26-9-11-28-12-10-26)15-24-22(27)18-3-2-4-19(23)14-18/h2-6,13-14,21H,7-12,15H2,1H3,(H,24,27)
• InChI Key： DGWIKSQTLGASJB-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCN2C)N1CCOCC1)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 399.1713548g/mol
• Monoisotopic Mass: 399.1713548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.8Ų

Additional information on 3-chloro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide

3-Chloro-N-[2-(1-Methyl-2,3-Dihydro-1H-Indol-5-Yl)-2-(Morpholin-4-Yl)Ethyl]Benzamide (CAS No. 921895-63-8)

3-Chloro-N-[2-(1-Methyl-2,3-Dihydro-1H-Indol-5-Yl)-2-(Morpholin-4-Yl)Ethyl]Benzamide, also known by its CAS number 921895-63-8, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound is characterized by its unique structure, which includes a benzamide core, a chloro substituent, and a substituted ethyl group containing both indole and morpholine moieties. The combination of these structural elements makes it a promising candidate for various biological applications.

The indole moiety in this compound is a key feature that contributes to its biological activity. Indole derivatives are well-known for their ability to interact with various biological targets, including receptors and enzymes. Recent studies have shown that indole-containing compounds can exhibit potent anti-inflammatory, antioxidant, and anticancer activities. In the case of 3-Chloro-N-[2-(1-Methyl-2,3-Dihydro-1H-Indol-5-Yl)-2-(Morpholin-4-Yl)Ethyl]Benzamide, the indole ring is further modified with a methyl group and a morpholine substituent, which may enhance its pharmacokinetic properties and target specificity.

The morpholine group attached to the ethyl chain is another critical component of this compound's structure. Morpholine is a heterocyclic amine that is often used in drug design due to its ability to improve solubility and stability. Recent research has demonstrated that morpholine-containing compounds can act as inhibitors of various enzymes, such as kinases and proteases, making them valuable in the development of therapeutic agents.

The benzamide portion of this molecule serves as a versatile scaffold for further functionalization. Benzamides are commonly used in medicinal chemistry due to their ability to form hydrogen bonds and interact with protein targets. The chloro substituent on the benzene ring adds an additional layer of functionality, potentially enhancing the compound's selectivity and potency.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of 3-Chloro-N-[2-(1-Methyl-2,3-Dihydro-1H-Indol-5-Yl)-2-(Morpholin-4-Yl)Ethyl]Benzamide. Molecular docking studies suggest that this compound may bind to several important drug targets, including G-protein coupled receptors (GPCRs) and nuclear receptors. These findings highlight its potential role in the treatment of conditions such as inflammation, cancer, and metabolic disorders.

In addition to its structural features, the synthesis of this compound represents a significant achievement in organic chemistry. The construction of the indole ring and the subsequent functionalization with the morpholine group require precise control over reaction conditions to ensure high yields and purity. Recent developments in catalytic asymmetric synthesis have provided new strategies for constructing such complex molecules efficiently.

The pharmacokinetic properties of 3-Chloro-N-[2-(1-Methyl-2,3-Dihydro-H-indol-S-Yl)-S-(Morpholin-S-Yl)Ethyl]Benzamide have also been studied extensively. Preclinical data indicate that this compound exhibits good oral bioavailability and favorable distribution characteristics, making it suitable for systemic administration. These properties are essential for its potential use as an orally active therapeutic agent.

In conclusion, 3-Chloro-N-[S-(S-Methyl-S,S-dihydro-H-indol-S-Yl)-S-(Morpholin-S-Yl)Ethyl]Benzamide (CAS No. 921895-S-S-S) is a highly promising compound with a diverse range of potential applications in the field of medicinal chemistry. Its unique structure, combined with recent advances in computational and synthetic methods, positions it as a valuable tool for drug discovery and development.